Cas no 16908-53-5 (Ethanol,2,2'-[(4,8-di-4-morpholinylpyrimido[5,4-d]pyrimidine-2,6-diyl)bis(methylimino)]bis-(9CI))

• Product Name: Ethanol,2,2'-[(4,8-di-4-morpholinylpyrimido[5,4-d]pyrimidine-2,6-diyl)bis(methylimino)]bis-(9CI)
• CAS No: 16908-53-5
• MF: C₂₀H₃₂N₈O₄
• MW: 448.519283294678
• CID: 227183
• PubChem ID: 350857
• Update Time: 2025-04-19

Ethanol,2,2'-[(4,8-di-4-morpholinylpyrimido[5,4-d]pyrimidine-2,6-diyl)bis(methylimino)]bis-(9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-[(4,8-di-4-morpholinylpyrimido[5,4-d]pyrimidine-2,6-diyl)bis(methylimino)]bis-(9CI)
• 2-[[2-[2-hydroxyethyl(methyl)amino]-4,8-dimorpholin-4-ylpyrimido[5,4-d]pyrimidin-6-yl]-methylamino]ethanol
• AC1L6X4W
• NSC516406
• NSC-516406
• SureCN9350822
• SCHEMBL9350822
• 16908-53-5
• DTXSID90325714

• Inchi： 1S/C20H32N8O4/c1-25(3-9-29)19-21-15-16(17(23-19)27-5-11-31-12-6-27)22-20(26(2)4-10-30)24-18(15)28-7-13-32-14-8-28/h29-30H,3-14H2,1-2H3
• InChI Key： YVHHNQVQCKRNDB-UHFFFAOYSA-N
• SMILES： O1CCN(C2C3C(=C(N=C(N(C)CCO)N=3)N3CCOCC3)N=C(N(C)CCO)N=2)CC1

Computed Properties

• Exact Mass: 448.25496
• Monoisotopic Mass: 448.255
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.371
• Boiling Point: 738.7°C at 760 mmHg
• Flash Point: 400.6°C
• Refractive Index: 1.662
• PSA: 123.44
• LogP: -0.92000